Cas no 654671-13-3 (Benzenemethanol, 3,5-bis[(phenylthio)methyl]-)
654671-13-3 structure
Product Name:Benzenemethanol, 3,5-bis[(phenylthio)methyl]-
CAS No:654671-13-3
MF:C21H20OS2
MW:352.512903213501
CID:1688238
Update Time:2024-09-03
Benzenemethanol, 3,5-bis[(phenylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 3,5-bis[(phenylthio)methyl]-
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- Inchi: 1S/C21H20OS2/c22-14-17-11-18(15-23-20-7-3-1-4-8-20)13-19(12-17)16-24-21-9-5-2-6-10-21/h1-13,22H,14-16H2
- InChI Key: UEOZCCNQQKVBSV-UHFFFAOYSA-N
- SMILES: C1(CO)=CC(CSC2=CC=CC=C2)=CC(CSC2=CC=CC=C2)=C1
Computed Properties
- Exact Mass: 352.0957
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 537.5±50.0 °C(Predicted)
- PSA: 20.23
- pka: 14.46±0.10(Predicted)
Benzenemethanol, 3,5-bis[(phenylthio)methyl]- Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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